Diphosphoric acid, zinc salt

• CAS RN: 19262-92-1
• Molecular Formula: O7P2Zn-2
• Molecular Weight: 304.723322
• IUPAC Name: zinc;phosphonato phosphate
• InChI: InChI=1S/H4O7P2.Zn/c1-8(2,3)7-9(4,5)6;/h(H2,1,2,3)(H2,4,5,6);/q;+2/p-4
• InChI Key: RPRMAEUXQLFUQL-UHFFFAOYSA-J
• SMILES: [O-]P(=O)([O-])OP(=O)([O-])[O-].[Zn+2]
• synonyms: diphosphoric acid, zinc salt

Description

Diphosphoric acid, zinc salt, also known as Zinc pyrophosphate, is a chemical compound with the molecular formula Zn2P2O7. It is a white crystalline powder that is insoluble in water and alcohol. This compound is widely used in various industries, including the pharmaceutical, food, and dental industries.

Mechanism of Action

Diphosphoric acid, zinc salt acts as a catalyst in various chemical reactions. It helps in the formation of new chemical bonds by reducing the activation energy required for the reaction. It also plays a crucial role in the formation of dental cements and bone graft substitutes by providing structural support.
Biochemical and Physiological Effects:
Diphosphoric acid, zinc salt has various biochemical and physiological effects. It is known to promote the growth and development of bones and teeth. It also helps in the formation of collagen, which is essential for the maintenance of healthy skin, bones, and connective tissues. Moreover, it is known to have antioxidant properties that help in reducing oxidative stress.

Advantages and Limitations for Lab Experiments

Diphosphoric acid, zinc salt has several advantages in laboratory experiments. It is a stable compound that can be easily synthesized and stored. It is also relatively inexpensive compared to other catalysts. However, it has some limitations, such as low solubility in water and alcohol, which makes it difficult to use in some reactions.

Future Directions

There are several future directions for the research on Diphosphoric acid, zinc salt. One of the potential areas of research is the development of new catalysts based on Diphosphoric acid, zinc salt pyrophosphate. Another area of research is the investigation of its potential applications in the treatment of bone-related diseases such as osteoporosis. Moreover, the use of Diphosphoric acid, zinc salt pyrophosphate as a food additive needs further investigation to ensure its safety and efficacy.
Conclusion:
In conclusion, Diphosphoric acid, zinc salt is a versatile compound with various scientific research applications. It is widely used as a catalyst in organic synthesis reactions, as a dental cement and bone graft substitute, and as a food additive. Its mechanism of action involves reducing the activation energy required for chemical reactions. It has several biochemical and physiological effects, including promoting bone and teeth growth and development, collagen formation, and antioxidant properties. Although it has some limitations, it has several advantages in laboratory experiments, including stability and affordability. Finally, there are several potential future directions for research on Diphosphoric acid, zinc salt, including the development of new catalysts and investigating its potential applications in the treatment of bone-related diseases.

Synthesis Methods

Diphosphoric acid, zinc salt can be synthesized by reacting zinc oxide with pyrophosphoric acid. The reaction produces Diphosphoric acid, zinc salt pyrophosphate and water. The chemical equation for the synthesis is as follows:
ZnO + 2H4P2O7 → Zn2P2O7 + 4H2O

Scientific Research Applications

Diphosphoric acid, zinc salt has various scientific research applications. It is widely used as a catalyst in organic synthesis reactions. It is also used in the preparation of dental cements and bone graft substitutes. Moreover, it is used as a food additive to prevent the formation of crystals in canned foods.